![molecular formula C22H17FN4O2S2 B2460412 2-(4-fluorophenyl)-N-(5-((2-(naphthalen-1-ylamino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)acetamide CAS No. 868977-23-5](/img/structure/B2460412.png)
2-(4-fluorophenyl)-N-(5-((2-(naphthalen-1-ylamino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(4-fluorophenyl)-N-(5-((2-(naphthalen-1-ylamino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)acetamide is a useful research compound. Its molecular formula is C22H17FN4O2S2 and its molecular weight is 452.52. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Anti-HIV Properties
Research has shown that derivatives of acetamide, including structures similar to the specified compound, exhibit promising anti-HIV properties. A study on acetamide derivatives highlighted their potential as anti-HIV drugs through a detailed analysis using density functional theory (DFT). This analysis indicated that certain substitutions on the acetamide structure could enhance its effectiveness against HIV by facilitating bond formation with biological molecules such as tyrosine mainly through nitrogen atoms (Oftadeh, Mahani, & Hamadanian, 2013). Similarly, other research focused on synthesizing and evaluating the anti-HIV activity of acetamide derivatives, identifying specific compounds as potent inhibitors of HIV-1, demonstrating the potential of such compounds in anti-HIV therapies (Zhan et al., 2009).
Anticancer Activity
The synthesis and biological evaluation of thiazole and thiadiazole derivatives, related to the chemical structure , have indicated potential anticancer agents. These compounds have shown significant cytotoxic activities against various cancer cell lines, suggesting their use in developing anticancer therapies (Ekrek et al., 2022). Moreover, the molecular modeling and anticancer screening of some new imidazothiadiazole analogs have revealed powerful cytotoxic results, particularly against breast cancer, further highlighting the anticancer potential of these compounds (Abu-Melha, 2021).
properties
IUPAC Name |
2-(4-fluorophenyl)-N-[5-[2-(naphthalen-1-ylamino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H17FN4O2S2/c23-16-10-8-14(9-11-16)12-19(28)25-21-26-27-22(31-21)30-13-20(29)24-18-7-3-5-15-4-1-2-6-17(15)18/h1-11H,12-13H2,(H,24,29)(H,25,26,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UPWRVRDYVFBJJV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=CC=C2NC(=O)CSC3=NN=C(S3)NC(=O)CC4=CC=C(C=C4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H17FN4O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
452.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.